Cas no 220347-05-7 (Deshydroxyethoxy Ticagrelor)

• Product Name: Deshydroxyethoxy Ticagrelor
• CAS No: 220347-05-7
• Molecular Formula: C₂₁H₂₄F₂N₆O₃S
• Molecular Weight: 478.5155
• MDL: MFCD26961001
• CID: 1061683
• PubChem ID: 49846084

Deshydroxyethoxy Ticagrelor Properties

Names and Identifiers

• Deshydroxyethoxy Ticagrelor
• JTJ345Q434
• (1S,2R,3S,4R)-4-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)cyclopentane-1,2,3-triol
• 1,2,3-Cyclopentanetriol, 4-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-1,2,3-triazolo(4,5-d)pyrimidin-3-yl)-, (1S,2R,3S,4R)-
• 220347-05-7
• (1S,2R,3S,4R)-4-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)cyclopentane-1,2,3-triol
• (1S,2R,3S,4R)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-1,2,3-cyclopentanetriol
• SCHEMBL14789946
• Fluometacyl
• AR-C 124910XX
• 1,2,3-Cyclopentanetriol, 4-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-, (1S,2R,3S,4R)-
• VIA34705
• (1S,2R,3S,4R)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-1,2,3-cyclopentanetriol; AR-C 124910XX
• Deshydroxyethoxyticagrelor (AR-C124910XX) (M8)
• AS-56491
• (1s,2r,3s,4r)-4-(7-((1r,2s)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3h-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-1,2,3-cyclopentanetriol
• (1r,2s,3r,5s)-3-[7-[(1r,2s)-2-(3,4-difluorophenyl)cyclopropylamino]-5-(propylsulfanyl)- 3h-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-hydroxy cyclopentane-1,2-diol
• C21H24F2N6O3S
• AZ11879328-003
• (1S,2R,3S,4R)-4-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]cyclopentane-1,2,3-triol
• UNII-JTJ345Q434
• CS-M2240
• CHEMBL2029674
• AR-C124910XX
• AKOS037645048
• Ticagrelor Impurity 7

• MDL： MFCD26961001
• InChIKey： XYLIQTKEYHWYGG-XUNGLMTJSA-N
• Inchi： 1S/C21H24F2N6O3S/c1-2-5-33-21-25-19(24-13-7-10(13)9-3-4-11(22)12(23)6-9)16-20(26-21)29(28-27-16)14-8-15(30)18(32)17(14)31/h3-4,6,10,13-15,17-18,30-32H,2,5,7-8H2,1H3,(H,24,25,26)/t10-,13+,14+,15-,17-,18+/m0/s1
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])[H])C1N=C2C(=C(N=1)N([H])[C@]1([H])C([H])([H])[C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])F)F)N=NN2[C@]1([H])C([H])([H])[C@@]([H])([C@]([H])([C@@]1([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 478.15986615g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 7
• Monoisotopic Mass: 478.15986615g/mol
• Heavy Atom Count: 33
• Complexity: 688
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 155

Experimental Properties

• Boiling Point: 722.7±70.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 390.9±35.7 °C
• Density: 1.8±0.1 g/cm3